![molecular formula C20H30O7 B1664725 Antibiotic A 26771B CAS No. 56448-20-5](/img/structure/B1664725.png)
Antibiotic A 26771B
Overview
Description
Antibiotic A 26771B is a 16-membered macrocyclic lactone isolated from Penicillium turbatum . It was patented and then published by Eli Lilly and Co. in 1975 . A 26771B is closely related to the berkeleylactones, recently reported as antibiotics derived from a co-fermentation of P. fuscum and P. camenbertii/clavigerum . It shows potent activity in vitro against Gram-positive bacteria and moderate activity against a broad selection of fungi .
Synthesis Analysis
The synthesis of A 26771B has been reported in several studies . For example, a stereospecific total synthesis and absolute configuration of A 26771B was reported by Tatsuta K. et al., in Tetrahedron Letters in 1980 .Molecular Structure Analysis
The molecular formula of A 26771B is C20H30O7 . The exact mass is 382.20 and the molecular weight is 382.450 .Chemical Reactions Analysis
While specific chemical reactions involving A 26771B are not detailed in the search results, it’s known that A 26771B is a 16-membered macrocyclic lactone . Macrocyclic lactones are known for their complex chemical structures and diverse biological activities.Physical And Chemical Properties Analysis
A 26771B is a white solid . It is soluble in ethanol, methanol, DMF or DMSO . .Scientific Research Applications
Antibacterial Activity
Antibiotic A 26771B shows potent activity in vitro against Gram-positive bacteria . This makes it a valuable resource in the fight against bacterial infections, particularly those caused by Gram-positive strains.
Antifungal Activity
In addition to its antibacterial properties, Antibiotic A 26771B also exhibits moderate activity against a broad selection of fungi . This suggests potential applications in the treatment of various fungal infections.
Anti-Mycoplasma Activity
Antibiotic A 26771B has been found to exhibit moderate antimicrobial activity against mycoplasma . Mycoplasmas are a type of bacteria that lack a cell wall and can cause various diseases in humans and animals.
Inhibition of ATPase
Antibiotic A 26771B has been found to inhibit potassium-dependent ATPase in rat liver mitochondria . ATPases are enzymes that play a crucial role in energy transfer within cells. This property could have implications in the study of energy metabolism in cells.
Macrocyclic Lactone Structure
Antibiotic A 26771B is a 16-membered macrocyclic lactone . Macrocyclic lactones are a class of compounds that have shown a wide range of biological activities, including antibacterial, antifungal, and anticancer activities.
Relation to Berkeleylactones
Antibiotic A 26771B is closely related to the berkeleylactones , which are antibiotics derived from a co-fermentation of P. fuscum and P. camenbertii/clavigerum . This relationship could provide insights into the biosynthesis of these compounds and lead to the development of new antibiotics.
Mechanism of Action
Target of Action
Antibiotic A 26771B primarily targets Gram-positive bacteria , mycoplasma , and fungi . It also inhibits potassium-dependent ATPase in rat liver mitochondria .
Mode of Action
It is known to exhibit antimicrobial activity against its targets and inhibit potassium-dependent atpase . This inhibition could potentially disrupt the energy metabolism of the targeted cells, leading to their death or growth inhibition.
Result of Action
Antibiotic A 26771B exhibits moderate antimicrobial activity against its targets . The inhibition of potassium-dependent ATPase could potentially disrupt the energy metabolism of the targeted cells, leading to their death or growth inhibition .
Action Environment
The action of Antibiotic A 26771B can be influenced by various environmental factors. For instance, it is soluble in polar organic solvents such as ethyl and methyl alcohols, acetone, and ethyl acetate, but relatively insoluble in chloroform and diethyl ether . This solubility profile could potentially influence the compound’s action, efficacy, and stability in different environments.
properties
IUPAC Name |
4-[[(3E,6S,16R)-16-methyl-2,5-dioxo-1-oxacyclohexadec-3-en-6-yl]oxy]-4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O7/c1-15-9-7-5-3-2-4-6-8-10-17(16(21)11-13-19(24)26-15)27-20(25)14-12-18(22)23/h11,13,15,17H,2-10,12,14H2,1H3,(H,22,23)/b13-11+/t15-,17+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAOCHWFVLJETKN-SADTYBKJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCCCCCCC(C(=O)C=CC(=O)O1)OC(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCCCCCCCC[C@@H](C(=O)/C=C/C(=O)O1)OC(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Antibiotic A 26771B | |
CAS RN |
56448-20-5 | |
Record name | Butanedioic acid, 1-[(3E,6S,16R)-16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl] ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56448-20-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Antibiotic A 26771B | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056448205 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | A-26771B | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QH19TJ89BL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.